Cas no 57121-49-0 (4-Ethynyl-1H-pyrazole)

• Product Name: 4-Ethynyl-1H-pyrazole
• CAS No: 57121-49-0
• MF: C₅H₄N₂
• MW: 92.0986604690552
• MDL: MFCD18207413
• CID: 859300
• PubChem ID: 14041597
• Update Time: 2025-04-19

4-Ethynyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1H-pyrazole
• 4-ethynylpyrazole
• 1H-Pyrazole, 4-ethynyl-
• UXZQDYUBSQMFIE-UHFFFAOYSA-N
• STL557799
• BBL103989
• PB15346
• F2167-5059
• SY099787
• DB-340274
• MFCD18207413
• CS-0034022
• P12226
• EN300-787611
• CHEMBL4547378
• AS-57539
• AKOS025289848
• 57121-49-0

• MDL： MFCD18207413
• Inchi： 1S/C5H4N2/c1-2-5-3-6-7-4-5/h1,3-4H,(H,6,7)
• InChI Key： UXZQDYUBSQMFIE-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C=N1

Computed Properties

• Exact Mass: 92.03752
• Monoisotopic Mass: 92.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 238.5±13.0 °C at 760 mmHg
• Flash Point: 114.3±12.8 °C
• PSA: 28.68
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

4-Ethynyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles